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Compound of Interest

Compound Name: Codaphniphylline

Cat. No.: B15591752

For Researchers, Scientists, and Drug Development Professionals

Introduction

Codaphniphylline is a complex C30 Daphniphyllum alkaloid, a family of natural products
known for their intricate polycyclic structures and diverse biological activities. Isolated from the
branches of Daphniphyllum macropodum Mig., these alkaloids have garnered significant
attention from the synthetic and medicinal chemistry communities. This technical guide
provides a comprehensive overview of the known physical and chemical properties of
Codaphniphylline, alongside insights into its isolation and total synthesis. While the specific
biological activities and signaling pathways of Codaphniphylline are not yet extensively
characterized in publicly available literature, this guide serves as a foundational resource for
researchers interested in this unique natural product.

Physicochemical Properties

Codaphniphylline is a white powder with a complex molecular architecture. Its core
physicochemical properties are summarized below.
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Property Value Source
--INVALID-LINK--, --INVALID-
Molecular Formula C30H47NOs3
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 469.7 g/mol
LINK--
Physical Appearance Powder --INVALID-LINK--
Melting Point Data not available
Boiling Point Data not available
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl --INVALID-LINK--
Acetate, DMSO, Acetone.
Quantitative Solubility Data not available
Storage Store at 2-8°C in a refrigerator.  --INVALID-LINK--

Spectroscopic Data

The structure of Codaphniphylline was originally elucidated by comparison of its NMR, IR,

and mass spectra with that of the related alkaloid, daphniphylline. While specific, detailed

spectral data with peak assignments are not readily available in the public domain, the key

spectroscopic techniques used for its characterization are noted below.
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Spectroscopic Data Remarks

1H NMR Data not available in tabulated format.
13C NMR Data not available in tabulated format.
Infrared (IR) Spectroscopy Data not available in tabulated format.
Mass Spectrometry (MS) Data not available in tabulated format.

The structure of the related alkaloid,
X Crvstall h daphniphylline, was confirmed by X-ray
-ray Crystallogra
i graphy analysis. Specific crystallographic data for

Codaphniphylline is not publicly available.

Experimental Protocols
Isolation of Codaphniphylline

Codaphniphylline is a naturally occurring alkaloid found in the branches of Daphniphyllum
macropodum Miqg. --INVALID-LINK--. A detailed, step-by-step experimental protocol for its
isolation and purification is not available in the readily accessible literature. However, a general
workflow for the isolation of alkaloids from plant material is outlined below.
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Daphniphyllum macropodum branches

'

Solvent Extraction
(e.g., Chloroform, Dichloromethane)

!

Crude Alkaloid Extract

'

Acid-Base Extraction

'

Purified Alkaloid Fraction

'

Chromatographic Separation
(e.g., Column Chromatography)

!

Isolated Codaphniphylline

Click to download full resolution via product page

General workflow for the isolation of Codaphniphylline.

Total Synthesis of (+)-Codaphniphylline

The total synthesis of (+)-Codaphniphylline was a significant achievement in natural product
synthesis, accomplished by the research group of Clayton H. Heathcock. While the full
experimental details are extensive and reside within the primary literature, the overall synthetic
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strategy showcases elegant chemical transformations. The synthesis features the construction
of the complex polycyclic core of the Daphniphyllum alkaloids.

A detailed, step-by-step protocol for the total synthesis is not provided here due to its
complexity and reliance on the full text of the original publication. Researchers are directed to
the primary literature for the complete experimental procedure: J. Org. Chem. 1995, 60, 5,

1120-1130.

Simple Starting Materials

'

Construction of Key
Tetracyclic Intermediate

'

Functional Group
Interconversions

'

Late-Stage Cyclization

'

(+)-Codaphniphylline

Click to download full resolution via product page

Simplified retrosynthetic overview of the total synthesis of (+)-Codaphniphylline.

Biological Activity and Signaling Pathways

The biological activities of the broader family of Daphniphyllum alkaloids are known to be
diverse, with reports of anticancer, anti-HIV, and vasorelaxant properties among various
members. However, specific studies detailing the molecular mechanism of action or the
signaling pathways directly modulated by Codaphniphylline are not available in the current
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body of scientific literature. Therefore, no signaling pathway diagrams can be provided at this
time.

Conclusion

Codaphniphylline remains an enigmatic member of the Daphniphyllum alkaloid family. While
its complex structure has been successfully synthesized and its basic physicochemical
properties are known, a significant amount of research is still required to fully characterize this
natural product. The lack of detailed public data on its spectral properties, quantitative solubility,
and, most importantly, its biological mechanism of action, presents a clear opportunity for future
research. This guide serves as a starting point for scientists and drug development
professionals interested in exploring the untapped potential of Codaphniphylline and its
derivatives. Further investigation into its pharmacological profile is warranted to uncover its
therapeutic potential.

« To cite this document: BenchChem. [An In-depth Technical Guide to Codaphniphylline:
Physicochemical Properties and Synthetic Insights]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15591752#physical-and-chemical-
properties-of-codaphniphylline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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